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Compound of Interest

Compound Name: N-Acetyl-D-glucosamine-13C-3

Cat. No.: B12398484

An In-depth Technical Guide to N-Acetyl-D-
glucosamine-13C-3

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-D-glucosamine (GIcNAC) is a pivotal monosaccharide implicated in a wide array of
biological processes, most notably as a key substrate in the hexosamine biosynthetic pathway
(HBP) leading to the formation of UDP-N-acetylglucosamine (UDP-GIcNACc). This activated
sugar nucleotide is the donor for O-linked N-acetylglucosamine (O-GIcNAc) modification, a
dynamic post-translational modification of nuclear and cytoplasmic proteins that rivals
phosphorylation in its regulatory scope. To unravel the intricate roles of GICNAc in cellular
metabolism and signaling, stable isotope-labeled analogs are indispensable tools. This guide
focuses on N-Acetyl-D-glucosamine-13C-3, a specific isotopologue where one carbon atom
at the third position of the glucosamine ring is replaced with a heavy carbon-13 isotope. This
strategic labeling allows for precise tracking of the molecule through metabolic pathways using
techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Structure and Properties

N-Acetyl-D-glucosamine-13C-3 is an isotopically labeled form of N-Acetyl-D-glucosamine.
The presence of the 13C isotope at the C-3 position provides a unique mass signature for
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tracing its metabolic fate.
Chemical Structure:

The fundamental structure of N-Acetyl-D-glucosamine consists of a glucose molecule where
the hydroxyl group at the C-2 position is replaced by an acetamido group. In N-Acetyl-D-
glucosamine-13C-3, the carbon atom at the 3-position of the pyranose ring is a 13C isotope.

Physicochemical Properties

A comprehensive summary of the key physicochemical properties of N-Acetyl-D-glucosamine
and its 13C-labeled analogue is provided below. While specific experimental data for the 13C-3
isotopologue is limited, the properties are expected to be very similar to the unlabeled
compound and other singly 13C-labeled versions.

Property Value Reference

N-[(3R,4R,5S,6R)-2,4,5-

) trihydroxy-6-
Chemical Name [1]
(hydroxymethyl)oxan-3-

ylJacetamide
Synonyms GIcNAc, NAG [2]
CAS Number 478529-39-4
Molecular Formula C+13CH15NOe
Molecular Weight ~222.20 g/mol
Exact Mass ~222.093 g/mol (calculated for 3]
1-13C)
Appearance White to off-white powder [4]
Melting Point 211 °C (decomposes) [4]
Solubility Soluble in water (50 mg/mL) [4]
Storage Temperature -20°C [4]
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Signaling and Metabolic Pathways

N-Acetyl-D-glucosamine-13C-3 serves as a valuable tracer for elucidating the dynamics of
the Hexosamine Biosynthesis Pathway (HBP) and subsequent O-GlcNAcylation. By introducing
this labeled precursor, researchers can track its incorporation into UDP-GIcNAc and ultimately
onto target proteins.

The Hexosamine Biosynthesis and O-GIcNAcylation
Pathway

The HBP is a critical metabolic route that integrates glucose, amino acid, fatty acid, and
nucleotide metabolism to produce UDP-GIcNAc. This pathway is a key cellular sensor of
nutrient availability.
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Hexosamine Biosynthesis and O-GIcNAcylation Pathway
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Caption: The Hexosamine Biosynthesis and O-GIcNAcylation Pathway.
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This diagram illustrates how exogenously supplied N-Acetyl-D-glucosamine-13C-3 can enter
the salvage pathway, where it is phosphorylated to GIcNAc-6-P-13C-3 by N-acetylglucosamine
kinase (NAGK). This labeled intermediate then merges with the main HBP, leading to the
formation of UDP-GIcNAc with the 13C label at the third carbon of the glucosamine moiety. The
O-GIcNAc transferase (OGT) then transfers this labeled GIcNAc onto serine or threonine
residues of target proteins, while O-GIcNAcase (OGA) removes it, allowing for dynamic cycling.

Experimental Protocols

The primary application of N-Acetyl-D-glucosamine-13C-3 is in metabolic flux analysis (MFA)
to quantify the flow of carbon through the HBP and related pathways. Below is a generalized
experimental workflow for a 13C-MFA study using this tracer.

13C Metabolic Flux Analysis Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Acetyl-D-glucosamine-13C-3 chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398484#n-acetyl-d-glucosamine-13c-3-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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